Methyl 6-chloro-4-methoxypyridazine-3-carboxylate

• Molecular Formula: C7H7ClN2O3
• Molecular Weight: 202.59 g/mol
• IUPAC Name: methyl 6-chloro-4-methoxypyridazine-3-carboxylate
• InChI: InChI=1S/C7H7ClN2O3/c1-12-4-3-5(8)9-10-6(4)7(11)13-2/h3H,1-2H3
• InChI Key: DAOUKWLUPKHPFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NN=C1C(=O)OC)Cl

Description

Methyl 6-chloro-4-methoxypyridazine-3-carboxylate is a useful research compound. Its molecular formula is C7H7ClN2O3 and its molecular weight is 202.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium methoxide (25 wt % I methanol, 1.1 mL) is added to a stirred solution of 4,6-dichloro-pyridazine-3-carboxylic acid methyl ester (1.03 g, 5 mmol) in THF (25 mL) cooled to 0° C. The reaction mixture is stirred at room temperature overnight and then poured into 1N HCl (8 mL). The resulting solution is then neutralized by saturated NaHCO3. EtOAc (20 mL) is added and the layers are separated. The aqueous layer is extracted twice with EtOAc (20 mL) and the combined extracts are washed with brine (25 mL), dried (Na2SO4) and evaporated. The residue is then purified by flash column chromatography (silica gel, eluted with 2:1 Hexane:EtOAc) to give 6-chloro-4-methoxy-pyridazine-3-carboxylic acid methyl ester as a white solid.